1-(1-Adamantylsulfinyl)-4-methylpiperidine

• Molecular Formula: C16H27NOS
• Molecular Weight: 281.5 g/mol
• IUPAC Name: 1-(1-adamantylsulfinyl)-4-methylpiperidine
• InChI: InChI=1S/C16H27NOS/c1-12-2-4-17(5-3-12)19(18)16-9-13-6-14(10-16)8-15(7-13)11-16/h12-15H,2-11H2,1H3
• InChI Key: ZATHSRULQDNTHM-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)C23CC4CC(C2)CC(C4)C3

Description

1-(1-Adamantylsulfinyl)-4-methylpiperidine, commonly known as Adrafinil, is a nootropic drug that is used to enhance cognitive function. Adrafinil was first synthesized in 1974 by a French pharmaceutical company, Lafon Laboratories. It is a prodrug of modafinil, which means that it is converted to modafinil in the body. Adrafinil is not approved by the FDA for medical use, but it is available as a dietary supplement.

Mechanism of Action

The exact mechanism of action of Adrafinil is not fully understood. It is believed to work by increasing the levels of certain neurotransmitters in the brain, such as dopamine and norepinephrine. This leads to an increase in wakefulness and alertness.
Biochemical and Physiological Effects:
Adrafinil has been found to have several biochemical and physiological effects. It increases the activity of certain enzymes in the liver, which can lead to an increase in the production of glucose and other energy sources. Adrafinil has also been found to increase the levels of certain hormones, such as cortisol and growth hormone.

Advantages and Limitations for Lab Experiments

Adrafinil has several advantages and limitations for lab experiments. One advantage is that it is readily available and relatively inexpensive. It can also be administered orally, which makes it easy to use in experiments. However, Adrafinil has a relatively short half-life and may not be suitable for long-term experiments. It can also have variable effects on different individuals, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on Adrafinil. One area of interest is its potential use in the treatment of cognitive disorders, such as Alzheimer's disease. Adrafinil has also been studied for its potential use in enhancing athletic performance. Additionally, there is ongoing research on the potential side effects of Adrafinil and its long-term safety.

Synthesis Methods

Adrafinil is synthesized by the reaction of 2-amino-5-mercapto-1,3,4-thiadiazole with benzhydryl bromide to form 2-(diphenylmethylthio)-5-hydroxy-1,3,4-thiadiazole. This compound is then reacted with 4-methylpiperidine to form Adrafinil.

Scientific Research Applications

Adrafinil has been extensively studied for its cognitive-enhancing effects. It has been found to improve memory, attention, and alertness in both animals and humans. Adrafinil has also been studied for its potential use in the treatment of sleep disorders, such as narcolepsy and sleep apnea.